Cas no 2093382-71-7 (6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine)

6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine Chemical and Physical Properties
Names and Identifiers
-
- 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine
- 6,6'-bis[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-2,2'-bipyridine
- 2093382-71-7
- E81173
- BS-45654
- (4S)-4-Tert-butyl-2-[6-[6-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]pyridin-2-yl]pyridin-2-yl]-4,5-dihydro-1,3-oxazole
- (S,S)-BiPybox-tBu
- CS-0097718
-
- Inchi: 1S/C24H30N4O2/c1-23(2,3)19-13-29-21(27-19)17-11-7-9-15(25-17)16-10-8-12-18(26-16)22-28-20(14-30-22)24(4,5)6/h7-12,19-20H,13-14H2,1-6H3
- InChI Key: RJNVDYSKNROPCL-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C3=CC=CC(C4=NC(CO4)C(C)(C)C)=N3)N=2)=NC(C1)C(C)(C)C
Computed Properties
- Exact Mass: 406.23687621 g/mol
- Monoisotopic Mass: 406.23687621 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Molecular Weight: 406.5
- Topological Polar Surface Area: 69
6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj1375-250mg |
6,6'-bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 97% | 250mg |
¥1999.0 | 2024-07-19 | |
Aaron | AR01WK1P-100mg |
6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 98% | 100mg |
$40.00 | 2025-02-12 | |
Aaron | AR01WK1P-250mg |
6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 98% | 250mg |
$100.00 | 2025-02-12 | |
1PlusChem | 1P01WJTD-100mg |
6,6'-bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 97% | 100mg |
$55.00 | 2023-12-19 | |
eNovation Chemicals LLC | Y1236174-250mg |
6,6'-bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 97% | 250mg |
$155 | 2025-02-26 | |
eNovation Chemicals LLC | Y1236174-5g |
6,6'-bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 97% | 5g |
$3390 | 2023-05-17 | |
Aaron | AR01WK1P-5g |
6,6'-bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 97% | 5g |
$1885.00 | 2023-12-14 | |
Aaron | AR01WK1P-50mg |
6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 98% | 50mg |
$27.00 | 2025-02-12 | |
eNovation Chemicals LLC | Y1236174-100mg |
6,6'-bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 97% | 100mg |
$90 | 2025-02-26 | |
eNovation Chemicals LLC | Y1236174-1g |
6,6'-bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine |
2093382-71-7 | 97% | 1g |
$415 | 2025-02-26 |
6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine Related Literature
-
1. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
-
Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
-
Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
-
Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
Additional information on 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine
Introduction to 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine (CAS No. 2093382-71-7)
6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine (CAS No. 2093382-71-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in various advanced research areas. The compound's structure consists of a bipyridine core functionalized with tert-butyl-substituted oxazoline moieties, which confer specific chemical and biological properties.
The synthesis of 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine involves several intricate steps, including the formation of the oxazoline ring and the subsequent coupling with the bipyridine scaffold. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.
In the realm of medicinal chemistry, 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine has shown promise as a ligand for metal complexes used in catalysis and coordination chemistry. The chiral oxazoline moieties provide enantioselectivity in catalytic reactions, which is crucial for the synthesis of pharmaceuticals and fine chemicals. Studies have demonstrated that this compound can enhance the efficiency and selectivity of asymmetric catalysis processes, thereby reducing the need for complex purification steps.
Beyond its role in catalysis, 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine has also been explored for its potential in bioconjugation and drug delivery systems. The bipyridine core can be functionalized with various biomolecules to create targeted therapeutic agents. For instance, conjugation with peptides or antibodies can enable the selective delivery of drugs to specific cellular targets, enhancing therapeutic efficacy while minimizing side effects.
In materials science, the unique electronic properties of 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine make it a valuable component in the development of organic electronic devices. The compound's ability to form stable complexes with transition metals has led to its use in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). These applications benefit from the compound's high electron mobility and tunable optical properties.
The stability and solubility of 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine are critical factors that influence its performance in various applications. Recent research has focused on optimizing these properties through structural modifications and solvent engineering. For example, the introduction of additional functional groups or changes in solvent polarity can significantly enhance the compound's solubility in organic solvents and aqueous media.
In summary, 6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine (CAS No. 2093382-71-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.
2093382-71-7 (6,6'-Bis((S)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)-2,2'-bipyridine) Related Products
- 61389-26-2(Lignoceric Acid-d4)
- 99094-20-9(4,4'-(1,2-Diphenyl-1,2-ethenediyl)dianiline)
- 1246555-43-0(4-Bromo-1-phenyl-1H-imidazole)
- 1384427-85-3(2-(4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride)
- 1823582-50-8(2-Hydroxyethyl 1,4-Dioxaspiro[4.5]decane-8-carboxylate)
- 1803570-15-1(methyl 2-4-(aminomethyl)oxan-4-ylacetate Hydrochloride)
- 2039-76-1(3-Acetylphenanthrene)
- 2227746-39-4((2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol)
- 2228929-60-8(5-(3-bromo-5-methoxypyridin-4-yl)-1,3-oxazol-2-amine)
- 2228525-09-3(3-2-(2,4,5-trifluorophenyl)ethylpyrrolidine)




